molecular formula C13H12N2O B1212843 4,4'-Diaminobenzophenone CAS No. 611-98-3

4,4'-Diaminobenzophenone

Cat. No. B1212843
CAS RN: 611-98-3
M. Wt: 212.25 g/mol
InChI Key: ZLSMCQSGRWNEGX-UHFFFAOYSA-N
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Description

4,4’-Diaminobenzophenone, also known as Bis(4-aminophenyl)methanone, is a dark brown crystalline solid . Its linear formula is (H2NC6H4)2CO and it has a CAS number of 611-98-3 .


Synthesis Analysis

The synthesis of 4,4’-Diaminobenzophenone involves a multi-step reaction. The first step involves the use of CrO3 and glacial CH3COOH under heating for 18 hours. The second step involves the use of 66 percent SnCl2*2H2O in ethanol at 70°C for 0.75 hours .


Molecular Structure Analysis

The molecular structure of 4,4’-Diaminobenzophenone can be represented by the linear formula (H2NC6H4)2CO . It has a molecular weight of 212.25 .


Physical And Chemical Properties Analysis

4,4’-Diaminobenzophenone is a solid substance with a melting point of 243-247°C . It has a molar mass of 212.25 g/mol . The compound’s SMILES string is Nc1ccc(cc1)C(=O)c2ccc(N)cc2 .

Scientific Research Applications

Safety and Hazards

4,4’-Diaminobenzophenone is classified as a skin and eye irritant . It is recommended to avoid contact with skin, eyes, or clothing, and to avoid ingestion and inhalation. Personal protective equipment such as dust masks, eyeshields, and gloves are recommended when handling this compound .

properties

IUPAC Name

bis(4-aminophenyl)methanone
Source PubChem
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InChI

InChI=1S/C13H12N2O/c14-11-5-1-9(2-6-11)13(16)10-3-7-12(15)8-4-10/h1-8H,14-15H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZLSMCQSGRWNEGX-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC=C1C(=O)C2=CC=C(C=C2)N)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H12N2O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
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Related CAS

304019-02-1
Record name Methanone, bis(4-aminophenyl)-, homopolymer
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URL https://commonchemistry.cas.org/detail?cas_rn=304019-02-1
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DSSTOX Substance ID

DTXSID20209997
Record name 4,4'-Diaminobenzophenone
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Molecular Weight

212.25 g/mol
Source PubChem
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Physical Description

Dark brown crystalline solid; [Sigma-Aldrich MSDS]
Record name 4,4'-Diaminobenzophenone
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Product Name

4,4'-Diaminobenzophenone

CAS RN

611-98-3
Record name 4,4′-Diaminobenzophenone
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Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
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Record name 4,4'-Diaminobenzophenone
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Record name 4,4'-Diaminobenzophenone
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Record name 4,4'-DIAMINOBENZOPHENONE
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Q & A

Q1: What is the molecular formula and weight of 4,4'-diaminobenzophenone?

A1: 4,4'-Diaminobenzophenone has the molecular formula C13H12N2O and a molecular weight of 212.25 g/mol. [] You can find more information about its crystallographic structure in this study: .

Q2: What spectroscopic data is available for characterizing 4,4'-diaminobenzophenone?

A2: Researchers utilize various spectroscopic techniques to characterize 4,4'-Diaminobenzophenone. Infrared (IR) spectroscopy reveals characteristic peaks for the carbonyl group and amine groups. Ultraviolet-visible (UV-Vis) spectroscopy helps analyze its electronic transitions and light absorption properties. Nuclear Magnetic Resonance (NMR) spectroscopy, both 1H and 13C, provides insights into the compound's structure and bonding. Mass spectrometry (MS) helps determine the molecular weight and fragmentation pattern. These techniques are routinely employed to confirm the identity and purity of the synthesized compound. [, , , , , , ]

Q3: How does the incorporation of 4,4'-diaminobenzophenone into polyimides affect their properties?

A3: Incorporating 4,4'-diaminobenzophenone as a diamine monomer during polyimide synthesis influences the resulting polymer's properties. Studies show that it can impact the polyimide's solubility, thermal stability, mechanical strength, and glass transition temperature. The specific effects depend on the other monomers used and the polymerization conditions. [, , , ]

Q4: Can 4,4'-diaminobenzophenone be used in the synthesis of thermally stable polymers?

A4: Yes, 4,4'-diaminobenzophenone is a valuable monomer for synthesizing thermally stable polymers, particularly polyimides. These polymers exhibit high glass transition temperatures and decompose at elevated temperatures, making them suitable for applications requiring heat resistance. [, ]

Q5: What are some applications of 4,4'-diaminobenzophenone in material science?

A5: 4,4'-Diaminobenzophenone is a versatile building block in material science. It serves as a precursor for synthesizing polyimides, high-performance polymers used in various applications, including aerospace, electronics, and membranes. Furthermore, its derivatives contribute to developing novel materials like covalent organic frameworks (COFs) for sensing and separation technologies. [, , , ]

Q6: Can 4,4'-diaminobenzophenone be used to create photosensitive materials?

A6: Yes, 4,4'-diaminobenzophenone plays a crucial role in synthesizing photosensitive polyimides. When incorporated into the polymer backbone, it introduces photoreactive groups that undergo crosslinking upon exposure to UV light. This property allows for creating patterned films and structures using photolithography techniques. []

Q7: Are there applications of 4,4'-diaminobenzophenone in energy storage materials?

A7: While not directly used in energy storage materials, derivatives of 4,4'-diaminobenzophenone contribute to developing flame-retardant components for these materials. For example, it can be modified with phosphorus-containing compounds to enhance the fire safety of nanoencapsulated phase-change materials used for thermal energy storage. []

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